Cas no 24045-73-6 (ethyl 2-chloro-3-oxopentanoate)

• Product Name: ethyl 2-chloro-3-oxopentanoate
• CAS No: 24045-73-6
• MF: C₇H₁₁ClO₃
• MW: 178.613441705704
• CID: 1419584
• PubChem ID: 12923424
• Update Time: 2025-06-14

ethyl 2-chloro-3-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-chloro-3-oxo-, ethyl ester
• 2-chloro-3-oxoPentanoic acid ethyl ester
• ethyl 2-chloro-3-oxopentanoate
• 24045-73-6
• SCHEMBL1597955
• AMY32491
• DB-364977
• DTXSID90513073
• AKOS026726419
• D87881
• 2-Chloro-3-oxo-pentanoic acid ethyl ester
• EN300-107183
• GEMFOQNVIPGLNR-UHFFFAOYSA-N
• ethyl2-chloro-3-oxopentanoate

• Inchi： 1S/C7H11ClO3/c1-3-5(9)6(8)7(10)11-4-2/h6H,3-4H2,1-2H3
• InChI Key： GEMFOQNVIPGLNR-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OCC)C(CC)=O

Computed Properties

• Exact Mass: 178.03973
• Monoisotopic Mass: 178.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on ethyl 2-chloro-3-oxopentanoate

Comprehensive Guide to Ethyl 2-Chloro-3-Oxopentanoate (CAS No. 24045-73-6): Properties, Applications, and Industry Insights

Ethyl 2-chloro-3-oxopentanoate (CAS No. 24045-73-6) is a versatile organic compound widely utilized in pharmaceutical synthesis, agrochemical production, and specialty chemical manufacturing. This ester derivative, characterized by its chloro and keto functional groups, serves as a critical intermediate in the synthesis of complex molecules. Its molecular formula, C₇H₁₁ClO₃, reflects a balanced reactivity profile, making it invaluable for cross-coupling reactions and enantioselective catalysis.

In recent years, the demand for ethyl 2-chloro-3-oxopentanoate has surged due to its role in developing bioactive compounds and green chemistry applications. Researchers and manufacturers frequently search for "CAS 24045-73-6 suppliers" or "synthesis of ethyl 2-chloro-3-oxopentanoate," highlighting its commercial and scientific relevance. The compound's low environmental persistence and compatibility with sustainable solvents align with the global shift toward eco-friendly industrial practices.

From a structural perspective, the α-chloroketone moiety in ethyl 2-chloro-3-oxopentanoate enables diverse transformations, such as nucleophilic substitutions and reductive aminations. These reactions are pivotal in constructing heterocyclic frameworks, a key focus area for drug discovery. Notably, the compound's ester group enhances solubility in organic media, facilitating its use in high-throughput screening and combinatorial chemistry.

Industry trends reveal growing interest in "scalable synthesis of 24045-73-6" and "ethyl 2-chloro-3-oxopentanoate price trends," driven by its expanding applications in flavor & fragrance and material science. Analytical techniques like GC-MS and HPLC are commonly employed to ensure purity, with specifications typically exceeding 98%. Regulatory compliance, including REACH and FDA guidelines, further underscores its safe handling protocols.

Innovations in continuous flow chemistry have optimized the production of CAS 24045-73-6, reducing waste and improving yield. This aligns with the "circular economy" paradigm, a hot topic among sustainability-focused enterprises. Additionally, its potential in photoredox catalysis and CO₂ utilization has sparked academic curiosity, as evidenced by rising citations in ACS and RSC publications.

For procurement specialists, understanding "ethyl 2-chloro-3-oxopentanoate storage conditions" is essential. The compound requires anhydrous environments and light-sensitive packaging to maintain stability. Market intelligence platforms report increased queries for "alternative to ethyl 2-chloro-3-oxopentanoate," reflecting the dynamic nature of specialty chemical sourcing.

In conclusion, ethyl 2-chloro-3-oxopentanoate (CAS No. 24045-73-6) exemplifies the intersection of synthetic utility and industrial adaptability. Its multifaceted applications—from pharmaceutical intermediates to green synthesis—ensure its continued prominence in the chemical landscape. Future research may explore its biocatalytic derivatization, further solidifying its role in next-generation chemistry.